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Compound of Interest

Compound Name: 1-(2-Methylphenyl)ethanol

Cat. No.: B1581148

Essential Safety and Handling Guide for 1-(2-
Methylphenyl)ethanol

This guide provides immediate, essential safety protocols and logistical information for handling
1-(2-Methylphenyl)ethanol in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development, offering procedural guidance for safe operations and
disposal.

Hazard Identification and Classification

1-(2-Methylphenyl)ethanol is classified as a combustible liquid that is harmful if swallowed
and causes serious eye irritation. It is crucial to handle this chemical with appropriate care to
avoid exposure and ensure a safe laboratory environment. Some suppliers may not classify
this chemical as hazardous under the 2012 OSHA Hazard Communication Standard; however,
it is prudent to adhere to the more stringent safety precautions.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 1-(2-
Methylphenyl)ethanol.
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Property Value

CAS Number 7287-82-3[1][2][3]
Molecular Formula CoH120[2][3][4][5]
Molecular Weight 136.18 g/mol [5]
Appearance Colorless Liquid[5][6]
Odor Alcohol-like[5][6]
Density 0.995 g/cm?3[2]

Boiling Point 220 °C (428 °F)[5]
Flash Point 102 °C (215.6 °F)[5]
Vapor Pressure 14 mmHg @ 134 °C[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-(2-
Methylphenyl)ethanol to minimize exposure and ensure personal safety.

Eye and Face Protection

o Chemical Safety Goggles: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][5][7] Safety
glasses do not provide adequate protection from chemical splashes.[8]

o Face Shield: A face shield worn over safety goggles is required when there is a significant
risk of splashing or a highly exothermic reaction.[8][9]

Skin and Body Protection

o Gloves: Wear chemical-resistant gloves, such as nitrile rubber.[10] Always inspect gloves for
integrity before use and dispose of contaminated gloves properly.[9][10]

o Lab Coat: A laboratory coat is mandatory and should be kept buttoned to cover as much skin
as possible.[9][10]
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» Footwear: Closed-toe and closed-heel shoes are required at all times in the laboratory.[9][10]

Respiratory Protection

» Under normal conditions with adequate ventilation, respiratory protection is not typically
required.[1][5]

 All handling of 1-(2-Methylphenyl)ethanol should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to prevent the formation and inhalation of aerosols.
[21[10][11]

e If ventilation is insufficient, a NIOSH/MSHA-approved respirator should be used.[7]

Operational and Disposal Plans

Adherence to proper operational and disposal protocols is critical for laboratory safety and
environmental compliance.

Safe Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Confirm that the work area, particularly the chemical fume hood, is clean and operational.

e Handling:

[¢]

Handle in a well-ventilated place.[2]

[¢]

Avoid contact with skin and eyes.[1][2]

[e]

Keep the chemical away from heat, sparks, open flames, and hot surfaces.

o

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

[¢]

Do not eat, drink, or smoke in the handling area.

e Post-Handling: Wash hands and any exposed skin thoroughly after handling. Decontaminate
the work surface.
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Storage Plan

» Store containers in a dry, cool, and well-ventilated place.[1][2][6][11]
» Keep containers tightly closed when not in use.[1][2][6]

e This substance may form explosive peroxides; it is recommended to test for peroxide
formation or discard after one year.

» Store away from incompatible materials such as strong oxidizing agents.[2][5]

Spill Management

o Small Spills: Absorb the spill with an inert, non-combustible material like vermiculite or sand.
[10] Place the absorbed material into a sealed and properly labeled container for hazardous
waste disposal.

o Large Spills: Evacuate the immediate area. Keep away from heat and sources of ignition.
Contact your institution's Environmental Health and Safety (EHS) office for assistance.[12]

Disposal Plan

o Waste Collection: Collect all waste containing 1-(2-Methylphenyl)ethanol in a dedicated,
compatible, and clearly labeled hazardous waste container.[10] The label should include the
chemical name and associated hazards.

o Regulatory Compliance: Chemical waste must be managed in accordance with local,
regional, and national regulations.[6] Do not dispose of this chemical with household
garbage or down the sewage system.[11]

¢ Arranging Pickup: Contact your institution's EHS office or a licensed hazardous waste
disposal contractor to schedule a pickup.[10]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for safely handling and disposing of 1-(2-
Methylphenyl)ethanol.
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Caption: Workflow for handling and disposal of 1-(2-Methylphenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1581148?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL08065&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr2503101566-1-2-methylphenylethanol.html
https://www.guidechem.com/encyclopedia/1-2-methylphenyl-ethanol-dic14998.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Methylphenyl_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Methylphenyl_ethanol
https://www.fishersci.com/store/msds?partNumber=AAB2083203&productDescription=1-4-METHLPHENL+ETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20832&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/97850.pdf
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Proper_Disposal_of_S_2_methylphenyl_ethanethioate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.emsdiasum.com/docs/technical/msds/26071.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://www.benchchem.com/product/b1581148#personal-protective-equipment-for-handling-1-2-methylphenyl-ethanol
https://www.benchchem.com/product/b1581148#personal-protective-equipment-for-handling-1-2-methylphenyl-ethanol
https://www.benchchem.com/product/b1581148#personal-protective-equipment-for-handling-1-2-methylphenyl-ethanol
https://www.benchchem.com/product/b1581148#personal-protective-equipment-for-handling-1-2-methylphenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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